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Compound of Interest

Compound Name: Vinylzinc bromide

Cat. No.: B6317464 Get Quote

An In-Depth Technical Guide on Vinylzinc Bromide

For researchers, scientists, and professionals in drug development, a precise understanding of

reagent properties is fundamental. This guide provides the core physicochemical data for

vinylzinc bromide.

Core Properties of Vinylzinc Bromide
The following table summarizes the key quantitative data for vinylzinc bromide, facilitating

easy reference and comparison.

Property Value

Molecular Formula C2H3BrZn[1][2]

Molecular Weight 172.3 g/mol [1][3] (172.3397 g/mol )[2]

CAS Number 121825-35-2[2][3]

Synonyms Bromo(vinyl)zinc, Vinylzinc(II) bromide

Experimental Protocols & Signaling Pathways
While this document focuses on the fundamental properties of vinylzinc bromide, detailed

experimental protocols involving its use in cross-coupling reactions, such as the Negishi

coupling, are widely available in the scientific literature. These protocols typically involve the
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reaction of vinylzinc bromide with an organic halide in the presence of a palladium or nickel

catalyst.

For illustrative purposes, a generalized workflow for a Negishi coupling reaction is presented

below.
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Caption: Generalized workflow for a Negishi cross-coupling reaction using vinylzinc bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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